2-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one is a useful research compound. Its molecular formula is C10H11NOS and its molecular weight is 193.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Stereochemistry
Optically Active Derivatives
2,3-Dihydro-1,5-benzothiazepin-4(5H)-ones and their derivatives, including the 3-amino and 3-hydroxy derivatives, are significant due to their bioactive properties. Research has extensively covered the synthesis of optically active forms of these compounds, contributing to understanding their stereochemical configurations and potential bioactivities (Levai & Kiss-Szikszai, 2008).
Innovative Synthesis Methods
A study details the synthesis of 5-Methyl-2,3-diphenyl-1,5-benzothiazepin-4(5H)-one using acylation, iodocyclization, and Suzuki cross-coupling reactions, contributing to the field of synthetic organic chemistry and highlighting the versatility of these compounds (陶李明 et al., 2010).
Solution-Phase Parallel Synthesis
Another study developed practical and efficient parallel methods for synthesizing 2,3-dihydro-1,5-benzothiazepin-4(5H)-ones, demonstrating their potential for diversity-oriented synthesis in drug discovery (Zhao & Liu, 2007).
Chemical Properties and Applications
Stereospecific Synthesis
The stereospecific synthesis of azeto[2,1-d][1,5]benzothiazepin/diazepin-1-ones highlights the structural diversity and potential application of these compounds in medicinal chemistry (Huang & Xu, 2003).
Heterocyclic Library Development
A structurally diverse heterocyclic library of benzothiazepine-fused β-lactam derivatives showcases the potential of these compounds in developing new pharmacophores (Xu, 2005).
Preparation Procedures
A new procedure for preparing 2,3-dihydro-1,5-benzothiazepin-4(5H)-ones using samarium diiodide offers insights into novel synthetic routes for these compounds (Zhong, Chen, & Zhang, 2002).
Potential Biomedical Applications
Antimicrobial Agents
Some 1,5-benzothiazepine derivatives and their ribofuranosides have been synthesized and evaluated as antimicrobial agents, demonstrating the therapeutic potential of these compounds (Singh, Kumar, Yadav, & Mishra, 2002).
Drug Design Advances
Research on 1,5-benzothiazepines and their nucleosides indicates their significance in drug design, particularly in developing new antimicrobial agents (Singh, Sharma, Kumar, & Prakash, 2000).
Enantioselective Synthesis
The first enantioselective synthesis of 2,3,4,5-tetrahydro-1,5-benzothiazepines showcases the advancement in asymmetric synthesis methodologies applicable in pharmaceutical development (Corti et al., 2017).
Properties
IUPAC Name |
2-methyl-3,5-dihydro-2H-1,5-benzothiazepin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NOS/c1-7-6-10(12)11-8-4-2-3-5-9(8)13-7/h2-5,7H,6H2,1H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXASIAXPOQHFJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(=O)NC2=CC=CC=C2S1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.